![molecular formula C17H16F3N3O2 B2729079 1-(4-Nitrophenyl)-4-[3-(trifluoromethyl)phenyl]piperazine CAS No. 1287096-67-6](/img/structure/B2729079.png)
1-(4-Nitrophenyl)-4-[3-(trifluoromethyl)phenyl]piperazine
Description
1-(4-Nitrophenyl)-4-[3-(trifluoromethyl)phenyl]piperazine, also known as NTP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound belongs to the class of piperazine derivatives and has been found to have a wide range of biochemical and physiological effects.
Scientific Research Applications
Therapeutic Uses and Drug Design
Piperazine derivatives have been identified as having significant potential in drug design due to their structural flexibility and broad range of therapeutic applications. They are involved in treatments across various medical fields, including psychiatry, infectious diseases, and cancer. These compounds have shown effectiveness as central nervous system (CNS) agents, anticancer, cardio-protective agents, antiviral, anti-tuberculosis, anti-inflammatory, antidiabetic, and antihistamine profiles. They have also been useful in pain relief and imaging applications (Rathi et al., 2016). This wide range of applications underscores the versatility of piperazine derivatives in medicinal chemistry, highlighting their importance in the development of new therapeutic agents.
Antimycobacterial Activity
Specifically focusing on antimycobacterial activity, piperazine derivatives have demonstrated significant potency against Mycobacterium tuberculosis, including multidrug-resistant (MDR) and extremely drug-resistant (XDR) strains. These findings emphasize the role of piperazine as a critical scaffold in designing effective anti-TB molecules. The structure-activity relationship (SAR) studies provide insights into optimizing these compounds for better safety, selectivity, and cost-effectiveness in treating tuberculosis (Girase et al., 2020).
Pharmacokinetic and Pharmacodynamic Impact
The modification of substituents on the piperazine ring significantly impacts the pharmacokinetic and pharmacodynamic properties of the resultant molecules. This flexibility allows for the rational design of molecules with enhanced medicinal potential, making piperazine a valuable building block in drug discovery. The exploration of piperazine-based molecular fragments aids in designing new drugs for a variety of diseases, suggesting further therapeutic investigations on this motif (Rathi et al., 2016).
properties
IUPAC Name |
1-(4-nitrophenyl)-4-[3-(trifluoromethyl)phenyl]piperazine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16F3N3O2/c18-17(19,20)13-2-1-3-16(12-13)22-10-8-21(9-11-22)14-4-6-15(7-5-14)23(24)25/h1-7,12H,8-11H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MSZFMIZVPFEIFP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=C(C=C2)[N+](=O)[O-])C3=CC=CC(=C3)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16F3N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-Nitrophenyl)-4-[3-(trifluoromethyl)phenyl]piperazine | |
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